Cas no 1184082-67-4 (3-(2-fluoro-4-methoxyphenyl)aniline)

• Product Name: 3-(2-fluoro-4-methoxyphenyl)aniline
• CAS No: 1184082-67-4
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 6237328
• PubChem ID: 61026116
• Update Time: 2025-08-02

3-(2-fluoro-4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methoxyphenyl)aniline
• EN300-1585988
• 2'-Fluoro-4'-methoxy-[1,1'-biphenyl]-3-amine
• CS-0284134
• 1184082-67-4

• Inchi： 1S/C13H12FNO/c1-16-11-5-6-12(13(14)8-11)9-3-2-4-10(15)7-9/h2-8H,15H2,1H3
• InChI Key： IOUIIOHSWDNENT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=C(C=1)N)OC

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-fluoro-4-methoxyphenyl)aniline

Comprehensive Overview of 3-(2-fluoro-4-methoxyphenyl)aniline (CAS No. 1184082-67-4): Properties, Applications, and Industry Insights

3-(2-fluoro-4-methoxyphenyl)aniline (CAS No. 1184082-67-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated aniline derivative features a unique molecular structure combining a methoxy group and fluoro substitution on the phenyl ring, making it valuable for designing advanced molecules. The compound's electron-rich aromatic system and hydrogen-bonding capacity contribute to its versatility in synthetic applications.

Recent studies highlight the growing demand for fluorinated building blocks like 3-(2-fluoro-4-methoxyphenyl)aniline in drug discovery. The pharmaceutical industry particularly values its potential as an intermediate for kinase inhibitors and GPCR-targeted therapies, aligning with current trends in personalized medicine. Analytical techniques such as HPLC purity analysis (typically >98%) and NMR characterization confirm its structural integrity for research applications.

The compound's structure-activity relationship (SAR) properties make it relevant to contemporary discussions about bioisosteric replacement strategies in medicinal chemistry. Researchers are exploring its utility in developing metabolically stable compounds, addressing a key challenge in modern drug design. Its logP value (predicted ~2.5) suggests favorable membrane permeability, an important consideration for CNS-active candidates.

In material science, 3-(2-fluoro-4-methoxyphenyl)aniline shows promise for constructing liquid crystal materials and organic semiconductors. The fluoro-methoxy substitution pattern influences molecular packing and electronic properties, making it interesting for OLED applications. These applications connect with the global push for energy-efficient display technologies and flexible electronics.

From a synthetic chemistry perspective, the compound serves as a valuable precursor for palladium-catalyzed cross-coupling reactions, particularly Buchwald-Hartwig aminations. Its stability under various reaction conditions makes it suitable for parallel synthesis approaches, meeting the pharmaceutical industry's need for high-throughput screening libraries. The ortho-fluoro group provides additional synthetic handles for further functionalization.

Environmental and safety considerations for 3-(2-fluoro-4-methoxyphenyl)aniline follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper PPE measures including gloves and eye protection are recommended during handling. The compound's thermal stability has been confirmed up to 150°C, making it suitable for various synthetic processes.

Market analysis indicates growing interest in custom fluorinated intermediates like 3-(2-fluoro-4-methoxyphenyl)aniline, with particular demand from contract research organizations and academic research institutions. The compound's availability in both milligram and kilogram quantities supports its use across different research scales. Quality control typically includes residual solvent analysis and heavy metal screening to meet research standards.

Future research directions may explore the compound's potential in proteolysis targeting chimera (PROTAC) design and covalent inhibitor development. The methoxy-fluoro combination offers unique possibilities for molecular recognition in biological systems. These applications align with current trends in targeted protein degradation and precision medicine approaches.

For researchers working with 3-(2-fluoro-4-methoxyphenyl)aniline, proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures ensure material integrity. The compound's shelf life of at least 24 months when stored correctly makes it practical for long-term research projects. Analytical certificates typically provide detailed spectroscopic data including 1H NMR, 13C NMR, and mass spectrometry profiles.

The synthesis of 3-(2-fluoro-4-methoxyphenyl)aniline generally involves multi-step organic transformations starting from commercially available precursors. Key steps often include selective fluorination and nitro group reduction, with overall yields typically ranging 40-60%. Process optimization continues to focus on green chemistry principles such as reduced solvent waste and catalyst recycling.

In conclusion, 3-(2-fluoro-4-methoxyphenyl)aniline (CAS No. 1184082-67-4) represents an important fluorinated aniline derivative with diverse applications in cutting-edge research. Its unique structural features and synthetic versatility position it as a valuable tool for addressing contemporary challenges in medicinal chemistry and advanced materials development. As research continues, new applications for this compound are likely to emerge in emerging technological fields.